Cas no 89533-69-7 (3-Methylcyclobutene-1-carboxylic acid)

3-Methylcyclobutene-1-carboxylic acid structure
89533-69-7 structure
Product Name:3-Methylcyclobutene-1-carboxylic acid
CAS No:89533-69-7
MF:C6H8O2
MW:112.126522064209
CID:2106243
PubChem ID:14693477
Update Time:2024-03-01

3-Methylcyclobutene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-Cyclobutene-1-carboxylic acid
    • 3-Methylcyclobutene-1-carboxylic acid
    • 3-Methyl-cyclobut-1-enecarboxylic acid
    • Inchi: 1S/C6H8O2/c1-4-2-5(3-4)6(7)8/h2,4H,3H2,1H3,(H,7,8)
    • InChI Key: KEPOHQOWBYUEQH-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C)C1)=O

Computed Properties

  • Exact Mass: 112.052429494g/mol
  • Monoisotopic Mass: 112.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1

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